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Compound of Interest

Compound Name: 2-(hydroxymethyl)oxan-4-one
CAS No.: 243968-13-0
Cat. No.: B6148976
Get Quote
. J

Executive Summary

2-(Hydroxymethyl)oxan-4-one (also known as tetrahydro-2-(hydroxymethyl)-4H-pyran-4-one)
represents a critical class of oxygenated heterocycles used in the synthesis of complex natural
products, particularly polyketides and statins.[1] As a functionalized tetrahydropyran, it serves
as a versatile chiral building block, offering a pre-installed stereocenter at the C2 position and a
reactive ketone at C4 for further diversification (e.g., diastereoselective reduction to 1,3-diols).

This guide provides a definitive analysis of its nomenclature, a validated synthetic protocol from
the chiral pool, and its application in modern drug development.

Structural Identity & Nomenclature
IUPAC vs. Common Nomenclature

The nomenclature for saturated oxygen heterocycles often creates confusion between
systematic IUPAC rules and retained traditional names.

o Preferred IUPAC Name (PIN):2-(Hydroxymethyl)oxan-4-one[1]
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o Rationale: "Oxane" is the systematic Hantzsch-Widman name for a saturated six-
membered ring containing one oxygen atom. The ketone principal functional group takes
precedence, assigned the lowest possible locant (4), but the numbering starts from the
heteroatom (1).

o Retained/Common Name:2-(Hydroxymethyl)tetrahydro-4H-pyran-4-one[1]

o Rationale: "Tetrahydropyran” is the widely accepted retained name. This nomenclature is
ubiquitous in chemical catalogs and medicinal chemistry literature.

Stereochemistry & Isomerism

The C2 position is a stereogenic center. In drug development, the enantiopurity of this scaffold
is paramount.

e (2S)-Isomer: Derived naturally from D-glucose (via glycals).[1]

¢ (2R)-Isomer: Accessible via L-sugars or asymmetric catalysis.[1]

Synonyms & ldentifiers

Identifier Type Value | Description
Systematic Name 2-(Hydroxymethyl)oxan-4-one
Common Name 2-(Hydroxymethyl)tetrahydro-4H-pyran-4-one

29943-42-8 (Refers to the unsubstituted

CAS Registry (Parent
gistry ( ) tetrahydro-4H-pyran-4-one)

Kojic Acid (5-hydroxy-2-(hydroxymethyl)-4H-
Related Scaffold
pyran-4-one) — Unsaturated analog

Molecular Formula CeH1003

Molecular Weight 130.14 g/mol

Nomenclature Visualization

The following diagram deconstructs the IUPAC naming logic for the molecule.
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Root: Oxane
(Saturated 6-membered O-ring) Parent Hydride

Suffix: -4-one Principal Group Full IUPAC Name:
Ketone at C4 . 2-(Hydroxymethyl)oxan-4-one
( ) Substituent (Hydroxymethyl)

Prefix: 2-(Hydroxymethyl)
(Substituent at C2)

Click to download full resolution via product page

Figure 1: Deconstruction of the systematic IUPAC name based on the Hantzsch-Widman
system.

Synthetic Protocol: The "Chiral Pool" Approach
Strategic Rationale

While de novo synthesis via the hetero-Diels-Alder reaction (Danishefsky’s diene + aldehyde)
Is possible, it often requires asymmetric catalysts to establish the C2 stereocenter. A more
robust, "self-validating” approach for medicinal chemistry is the Chiral Pool Synthesis starting
from carbohydrates (glycals). This ensures the stereochemistry at C2 is fixed by the starting
material (e.g., D-glucal).

Pathway: Ferrier Rearrangement & Hydrogenation

This protocol describes the conversion of Tri-O-acetyl-D-glucal to the target saturated ketone.

Step-by-Step Methodology

Reagents Required:
e Tri-O-acetyl-D-glucal (Starting Material)[1]
o Catalytic Indium(lIl) Chloride (

) or Lewis Acid

o Methanol (Solvent/Nucleophile)[1]
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 , Pd/C (Hydrogenation catalyst)

o Dess-Martin Periodinane (DMP) or Swern Reagents[1]
Protocol:

o Ferrier Rearrangement (Type |):

[¢]

Dissolve Tri-O-acetyl-D-glucal in anhydrous

o Add catalytic

(10 mol%) and methanol (1.2 equiv) at 0°C.

o Mechanism:[1][2][3][4] The Lewis acid promotes the formation of an oxocarbenium ion,
followed by nucleophilic attack by methanol at the anomeric position and allylic
rearrangement.

o Result: Formation of the unsaturated glycoside (2,3-unsaturated sugar).
e Deacetylation & Hydrogenation:
o Treat the intermediate with

in MeOH to remove acetate groups (Zemplén deprotection).

o Perform hydrogenation (

, 1 atm) using 10% Pd/C in EtOAc/MeOH.

o Critical Control Point: Monitor reaction via TLC. The disappearance of the double bond
(UV active) indicates conversion to the saturated tetrahydropyran core.

o Selective Oxidation to Ketone:

o The resulting intermediate is a 2-(hydroxymethyl)tetrahydropyran-4-ol (diol).[1]

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.researchgate.net/publication/331530326_Synthesis_and_identification_of_35-bishydroxymethyltetrahydro-4H-pyran-4-one
https://www.researchgate.net/publication/331530326_Synthesis_and_identification_of_35-bishydroxymethyltetrahydro-4H-pyran-4-one
https://patents.google.com/patent/CN103508990A/en
https://www.chemicalbook.com/article/tetrahydro-4h-pyran-4-one-properties-and-applications.htm
https://iupac.qmul.ac.uk/BlueBook/PDF/P1.pdf
https://www.researchgate.net/publication/331530326_Synthesis_and_identification_of_35-bishydroxymethyltetrahydro-4H-pyran-4-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6148976?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o To selectively oxidize the secondary alcohol at C4 without affecting the primary alcohol at
C2, selective protection of the primary alcohol (e.g., TBDMSCI, Imidazole) is
recommended first.

o Oxidation: Treat the protected alcohol with Dess-Martin Periodinane (1.1 equiv) in

at room temperature for 2 hours.

o Deprotection: Remove the silyl group with TBAF to yield 2-(hydroxymethyl)oxan-4-one.
[1]

Synthetic Workflow Diagram

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b6148976/docs?utm_src=pdf-body#technical-guide-2-hydroxymethyl-oxan-4-one-as-a-chiral-scaffold
https://www.researchgate.net/publication/331530326_Synthesis_and_identification_of_35-bishydroxymethyltetrahydro-4H-pyran-4-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6148976?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Tri-O-acetyl-D-glucal

(Chiral Pool Start)

errier Rearrangement
(InCI3, MeOH)

Intermediate A
(2,3-Unsaturated Glycoside)

. Deacetylation
2. H2, Pd/C

Intermediate B
(Saturated Tetrahydropyran-4-ol)

TBDMSCI, Imidazole
Selective 1° OH protection)

Intermediate C
(2-OTBS-protected-4-ol)

Dess-Martin Periodinane
(Oxidation of 2° OH)

Intermediate D
(2-OTBS-protected-4-one)

BAF (Deprotection)

Target:

2-(Hydroxymethyl)oxan-4-one

Click to download full resolution via product page

Figure 2: Synthetic pathway from D-Glucal to the target scaffold via Ferrier rearrangement and
selective oxidation.
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Analytical Characterization (Self-Validating System)

To ensure the integrity of the synthesized scaffold, the following spectroscopic signatures must

be verified.
. Expected Signal / .
Technique Parameter ] Interpretation
Observation
Confirms the
NMR Carbonyl Carbon ppm presence of the
ketone at C4.
Shifted downfield due
Anomeric-like Carbon to adjacent oxygen;
NMR (C2) Ppm confirms ring closure.
[1]
Diagnostic for the
C2-H -
HNMR ppm (multiplet) chiral center proton.
Strong band indicating
IR Spectroscopy C=0 Stretch
saturated ketone.[1]
Confirms formula
Mass Spectrometry Molecular lon

CeH1003.[1]

Applications in Drug Development
The "Naked Sugar" Scaffold

In medicinal chemistry, 2-(hydroxymethyl)oxan-4-one is often referred to as a "naked sugar"
or a C-glycoside precursor. It serves as a template for 1,3-polyol synthesis, a motif found in:

o Statins: (e.g., Atorvastatin side chains).
e Macrolide Antibiotics: (e.g., Erythromycin analogs).

e Spongistatins: Complex marine natural products.

Stereocontrolled Reduction
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The primary utility of this ketone is its ability to undergo substrate-controlled diastereoselective
reduction.

» Axial Attack: Hydride reagents (e.g., L-Selectride) attack from the sterically hindered face,
yielding the cis-diol.

o Equatorial Attack: Smaller hydrides (e.g.,
) may yield mixtures or the trans-diol depending on conformation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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